![molecular formula C24H22ClN3O3S B2971349 2-[3-(3-chlorophenyl)-2,4-dioxo-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-1(2H)-yl]-N-cyclohexylacetamide CAS No. 902556-58-5](/img/structure/B2971349.png)
2-[3-(3-chlorophenyl)-2,4-dioxo-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-1(2H)-yl]-N-cyclohexylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with multiple functional groups. It contains a benzothieno[3,2-d]pyrimidin-1(2H)-one core, which is a heterocyclic compound containing a fused ring system of a benzene, thiophene, and pyrimidinone. This core is substituted at the 3-position with a chlorophenyl group and at the 2-position with a dioxo group and a cyclohexylacetamide group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzothieno[3,2-d]pyrimidin-1(2H)-one core would likely contribute significantly to the compound’s overall shape and properties .Scientific Research Applications
Synthesis and Chemical Properties
The chemical compound 2-[3-(3-chlorophenyl)-2,4-dioxo-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-1(2H)-yl]-N-cyclohexylacetamide, while not directly mentioned in available research, belongs to a class of compounds that have been studied for various synthetic and medicinal applications. For instance, the synthesis of related thienopyrimidinone derivatives has been explored for their potential as antimicrobial and anti-inflammatory agents. These compounds have shown remarkable activity against fungi, bacteria, and inflammation, indicating a versatile platform for chemical modification and drug development (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018). Similarly, thieno[2,3-d]pyrimidin-4-one scaffolds have been diversified through alkylation reactions, revealing the potential for creating a wide range of bioactive molecules for further pharmacological studies (Dzhavakhishvili, Gorobets, Shishkina, Shishkin, Desenko, & Groth, 2009).
Biological Activities and Potential Applications
The thienopyrimidine derivatives, closely related to the chemical structure , have been examined for their biological activities, including antimicrobial and anti-inflammatory properties. Some studies have demonstrated that modifications on the thienopyrimidine ring can enhance antibacterial, antifungal, and anti-inflammatory activities, suggesting that these compounds could serve as bases for developing new therapeutic agents (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018). Additionally, the exploration of thienopyrimidinones as aldose reductase inhibitors presents an avenue for the treatment of complications related to diabetes, further showcasing the therapeutic potential of this chemical class (Ogawva, Yamawaki, Matsusita, Nomura, Kador, & Kinoshita, 1993).
Future Directions
properties
IUPAC Name |
2-[3-(3-chlorophenyl)-2,4-dioxo-[1]benzothiolo[3,2-d]pyrimidin-1-yl]-N-cyclohexylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22ClN3O3S/c25-15-7-6-10-17(13-15)28-23(30)22-21(18-11-4-5-12-19(18)32-22)27(24(28)31)14-20(29)26-16-8-2-1-3-9-16/h4-7,10-13,16H,1-3,8-9,14H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNNYBBRTWUTOIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CN2C3=C(C(=O)N(C2=O)C4=CC(=CC=C4)Cl)SC5=CC=CC=C53 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(3-chlorophenyl)-2,4-dioxo-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-1(2H)-yl]-N-cyclohexylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.